N-(4-chlorobenzyl)-2-((7-(3-methoxyphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-chlorobenzyl)-2-((7-(3-methoxyphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide” is a compound that belongs to the class of triazoloquinoxaline derivatives . Triazole compounds, which contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain, are known for their versatile biological activities .
Synthesis Analysis
The synthesis of similar compounds involves aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo [4,3- a ]quinoxaline-1-amine with different amines and triazole-2-thiol .Molecular Structure Analysis
The molecular structure of this compound includes a triazolo[4,3-a]pyrazine core, a methoxyphenyl group at the 7-position, a thioacetamide group at the 3-position, and a chlorobenzyl group .Scientific Research Applications
Synthesis and Chemical Transformations
Research in the field of heterocyclic chemistry has led to the development of various synthetic methodologies for compounds containing triazole, thiadiazole, and pyrazine moieties. For instance, the base-catalyzed ring transformation of β-lactams into thiazolo[3,4-a]pyrazines indicates the structural prerequisites for specific ring transformations, showcasing the versatility of these heterocyclic frameworks in chemical synthesis (Sápi et al., 1997). Similarly, the synthesis of new analogs of 3-methyl-[1,2,4] triazolo [3,4-a] phthalazines via Suzuki coupling highlights the potential for creating diverse derivatives with varied biological activities (Kumar et al., 2019).
Biological Activities
Compounds incorporating triazolo and thiadiazole scaffolds have been investigated for their potential biological activities, including antimicrobial and anticancer properties. For example, the synthesis of 1,2,4-triazole derivatives and their screening for antimicrobial activities against various pathogens demonstrates the potential utility of these compounds in developing new antimicrobials (Bektaş et al., 2007). Additionally, compounds with a pyrazolyl-thiadiazine structure have shown promising in vitro anticoronavirus and antitumoral activity, highlighting the significant role of structural variations in tuning biological properties (Jilloju et al., 2021).
Antioxidant Properties
The antioxidant activity of compounds containing heterocyclic scaffolds like triazolo[3,4-b][1,3,4]thiadiazines has been explored, with studies indicating that these compounds can exhibit significant antioxidant properties. This suggests their potential application in mitigating oxidative stress-related conditions (Chkirate et al., 2019).
Future Directions
The future directions for this compound could involve further exploration of its potential biological activities, given the known activities of triazole compounds . Additionally, the synthesis of this compound could be optimized, and its physical and chemical properties could be thoroughly investigated.
properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-2-[[7-(3-methoxyphenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClN5O3S/c1-30-17-4-2-3-16(11-17)26-9-10-27-19(20(26)29)24-25-21(27)31-13-18(28)23-12-14-5-7-15(22)8-6-14/h2-11H,12-13H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJUQZZWQDBCQJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C=CN3C(=NN=C3SCC(=O)NCC4=CC=C(C=C4)Cl)C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.